4-ethyl-5,5-dimethyl-2-phenyl-2,5-dihydro-1H-imidazol-1-ol 3-oxide

• IUPAC Name: 5-ethyl-3-hydroxy-4,4-dimethyl-1-oxido-2-phenyl-2H-imidazol-1-ium
• InChI: InChI=1S/C13H18N2O2/c1-4-11-13(2,3)15(17)12(14(11)16)10-8-6-5-7-9-10/h5-9,12,17H,4H2,1-3H3
• InChI Key: SQIPUOGHUWXIRH-UHFFFAOYSA-N
• Canonical SMILES: CCC1=[N+](C(N(C1(C)C)O)C2=CC=CC=C2)[O-]
• Molecular Formula: C13H18N2O2
• Molecular Weight: 234.29 g/mol

Description

4-ethyl-5,5-dimethyl-2-phenyl-2,5-dihydro-1H-imidazol-1-ol 3-oxide, also known as EOAI, is a chemical compound that has been researched extensively for its potential applications in the field of medicine. EOAI is a heterocyclic compound that contains both imidazole and oxime functional groups. It has been shown to possess a wide range of biological activities, including anti-inflammatory, antioxidant, and antitumor properties. In

Mechanism of Action

The exact mechanism of action of 4-ethyl-5,5-dimethyl-2-phenyl-2,5-dihydro-1H-imidazol-1-ol 3-oxide is not fully understood, but it is believed to involve the inhibition of inflammatory mediators, such as cytokines and prostaglandins. 4-ethyl-5,5-dimethyl-2-phenyl-2,5-dihydro-1H-imidazol-1-ol 3-oxide has also been shown to inhibit the activity of enzymes involved in oxidative stress, such as superoxide dismutase and catalase. Additionally, 4-ethyl-5,5-dimethyl-2-phenyl-2,5-dihydro-1H-imidazol-1-ol 3-oxide has been shown to induce apoptosis in cancer cells, which may contribute to its antitumor properties.
Biochemical and Physiological Effects:
4-ethyl-5,5-dimethyl-2-phenyl-2,5-dihydro-1H-imidazol-1-ol 3-oxide has been shown to have a number of biochemical and physiological effects. It has been shown to reduce the production of inflammatory mediators, such as interleukin-1 beta and tumor necrosis factor-alpha. 4-ethyl-5,5-dimethyl-2-phenyl-2,5-dihydro-1H-imidazol-1-ol 3-oxide has also been shown to increase the activity of antioxidant enzymes, such as glutathione peroxidase and glutathione reductase. Additionally, 4-ethyl-5,5-dimethyl-2-phenyl-2,5-dihydro-1H-imidazol-1-ol 3-oxide has been shown to induce cell cycle arrest and apoptosis in cancer cells.

Advantages and Limitations for Lab Experiments

One of the main advantages of 4-ethyl-5,5-dimethyl-2-phenyl-2,5-dihydro-1H-imidazol-1-ol 3-oxide is that it possesses a wide range of biological activities, which makes it a promising candidate for the development of drugs for various diseases. Additionally, 4-ethyl-5,5-dimethyl-2-phenyl-2,5-dihydro-1H-imidazol-1-ol 3-oxide has been shown to have low toxicity, which makes it a relatively safe compound to work with in the lab. However, one of the limitations of 4-ethyl-5,5-dimethyl-2-phenyl-2,5-dihydro-1H-imidazol-1-ol 3-oxide is that its mechanism of action is not fully understood, which makes it difficult to optimize its activity for specific applications.

Future Directions

There are a number of future directions for research on 4-ethyl-5,5-dimethyl-2-phenyl-2,5-dihydro-1H-imidazol-1-ol 3-oxide. One area of research could focus on optimizing the synthesis method to improve the yield and purity of the compound. Another area of research could focus on elucidating the mechanism of action of 4-ethyl-5,5-dimethyl-2-phenyl-2,5-dihydro-1H-imidazol-1-ol 3-oxide to better understand its biological activity. Additionally, research could focus on developing analogs of 4-ethyl-5,5-dimethyl-2-phenyl-2,5-dihydro-1H-imidazol-1-ol 3-oxide to improve its activity and selectivity for specific applications. Finally, research could focus on developing drug delivery systems for 4-ethyl-5,5-dimethyl-2-phenyl-2,5-dihydro-1H-imidazol-1-ol 3-oxide to improve its bioavailability and efficacy in vivo.

Synthesis Methods

4-ethyl-5,5-dimethyl-2-phenyl-2,5-dihydro-1H-imidazol-1-ol 3-oxide can be synthesized using a variety of methods, including the reaction of 2-phenyl-2,5-dihydro-1H-imidazole-1-ol with ethyl chloroacetate in the presence of a base. The resulting product can then be oxidized using hydrogen peroxide to form 4-ethyl-5,5-dimethyl-2-phenyl-2,5-dihydro-1H-imidazol-1-ol 3-oxide. Other methods of synthesis have also been reported in the literature, including the use of oximes and nitroso compounds.

Scientific Research Applications

4-ethyl-5,5-dimethyl-2-phenyl-2,5-dihydro-1H-imidazol-1-ol 3-oxide has been the subject of numerous scientific studies due to its potential applications in the field of medicine. It has been shown to possess anti-inflammatory properties, which makes it a promising candidate for the treatment of various inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease. 4-ethyl-5,5-dimethyl-2-phenyl-2,5-dihydro-1H-imidazol-1-ol 3-oxide has also been shown to possess antioxidant properties, which may make it useful in the prevention of oxidative stress-related diseases, such as cancer and cardiovascular disease. Additionally, 4-ethyl-5,5-dimethyl-2-phenyl-2,5-dihydro-1H-imidazol-1-ol 3-oxide has been shown to possess antitumor properties, which makes it a potential candidate for the development of anticancer drugs.